2,4-dichloro-7-nitrodibenzo[b,f]oxepine

• IUPAC Name: 1,3-dichloro-9-nitrobenzo[b][1]benzoxepine
• InChI: InChI=1S/C14H7Cl2NO3/c15-10-5-9-2-1-8-3-4-11(17(18)19)7-13(8)20-14(9)12(16)6-10/h1-7H
• InChI Key: VQUHMHSEBQMFCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC3=C(O2)C(=CC(=C3)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H7Cl2NO3
• Molecular Weight: 308.1 g/mol

Description

Dibenzo[b,f]oxepine derivatives, such as 2,4-dichloro-7-nitrodibenzo[b,f]oxepine, are an important scaffold in natural and medicinal chemistry. These derivatives occur in several medicinally relevant plants. They have been extensively studied for their antiproliferative activity against cancer cell lines.

Synthesis Analysis

The synthesis of dibenzo[b,f]oxepine derivatives involves several steps. For instance, two dibenzo[b,f]oxepines were selected and connected with appropriate fluorine azobenzenes. The geometry of E/Z isomers was then analyzed using density functional theory (DFT) calculations.

Molecular Structure Analysis

Dibenzo[b,f]oxepines are compounds consisting of a heterocyclic seven-membered oxepine ring with one double bond and an oxygen heteroatom and benzene rings attached at the b and f positions of the oxepine. Structurally, dibenzo[b,f]oxepines are analogs of Z-stilbene.

Chemical Reactions Analysis

The chemical reactions involving dibenzo[b,f]oxepine derivatives are complex and involve several steps. For example, in one study, the corresponding nitrodibenzo[b,f]oxepine appeared in the reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of dibenzo[b,f]oxepine derivatives depend on their specific structure and the substituents attached to the aromatic rings. For instance, the energies of the HOMO and LUMO orbitals were calculated for the E/Z isomers to determine the HOMO-LUMO gap.

Mechanism of Action

Dibenzo[b,f]oxepine derivatives act by interacting with tubulin heterodimers, leading to the disruption of the microtubular cytoskeleton. This makes them of interest as anti-cancer drugs, especially since they can overcome multi-drug resistance.

Safety and Hazards

While specific safety and hazard information for 2,4-dichloro-7-nitrodibenzo[b,f]oxepine is not available in the retrieved papers, it’s important to note that these compounds are being studied for their potential as anti-cancer drugs. As with any potential therapeutic, careful evaluation of their safety profile is crucial.

Future Directions

The potential of dibenzo[b,f]oxepines as microtubule inhibitors is a promising area of research. Future studies may focus on further exploring the antiproliferative activity of these compounds against different cancer cell lines. Additionally, the development of new synthetic methods to produce these compounds could also be a focus of future research.